molecular formula C16H16N2O3 B8669475 Benzoic acid, 2-[[[(4-methylphenyl)amino]acetyl]amino]- CAS No. 131058-39-4

Benzoic acid, 2-[[[(4-methylphenyl)amino]acetyl]amino]-

Cat. No.: B8669475
CAS No.: 131058-39-4
M. Wt: 284.31 g/mol
InChI Key: UUHURYUUEJPHIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoic acid, 2-[[[(4-methylphenyl)amino]acetyl]amino]- is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzoic acid, 2-[[[(4-methylphenyl)amino]acetyl]amino]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzoic acid, 2-[[[(4-methylphenyl)amino]acetyl]amino]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

131058-39-4

Molecular Formula

C16H16N2O3

Molecular Weight

284.31 g/mol

IUPAC Name

2-[[2-(4-methylanilino)acetyl]amino]benzoic acid

InChI

InChI=1S/C16H16N2O3/c1-11-6-8-12(9-7-11)17-10-15(19)18-14-5-3-2-4-13(14)16(20)21/h2-9,17H,10H2,1H3,(H,18,19)(H,20,21)

InChI Key

UUHURYUUEJPHIW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)NCC(=O)NC2=CC=CC=C2C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

N(chloroacetyl)anthranilic acid 3.2 g (0.02 mol) and p-toluidine 3.4 g (0.005 mol) were dissolved in 4 ml of dimethylformamide and heated at 90° C. for 3 hours. The reaction solution was poured into ice water and deposited crystals were collected by filtration. These crystals were washed with ether and recrystallized from ethanol to obtain N-[(4-methylphenylamino)acetyl]anthranilic acid 2.6 g (yield: 70%).
Name
N(chloroacetyl)anthranilic acid
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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